3-(1-isopropyl-1H-imidazol-2-yl)-1-[2-(trifluoromethyl)benzoyl]piperidine

• IUPAC Name: [3-(1-propan-2-ylimidazol-2-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H22F3N3O/c1-13(2)25-11-9-23-17(25)14-6-5-10-24(12-14)18(26)15-7-3-4-8-16(15)19(20,21)22/h3-4,7-9,11,13-14H,5-6,10,12H2,1-2H3
• InChI Key: BBZMFGMDVCITGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CN=C1C2CCCN(C2)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H22F3N3O
• Molecular Weight: 365.4 g/mol

Description

The compound is part of a broader class of chemicals that have been synthesized and analyzed for their structural and functional properties. While direct research on this specific compound is scarce, related studies provide insights into similar compounds, focusing on their synthesis, molecular structure, and properties. These studies contribute to our understanding of the chemical and physical behaviors of similar compounds.

Synthesis Analysis

Synthetic approaches for related compounds involve reactions that yield novel derivatives with potential biological activities. For instance, the synthesis of novel benzo[4,5]imidazo[1,2-a]pyridine derivatives through the reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile with different ethyl 2,4-dioxo-4-arylbutanoate derivatives highlights a method that could be analogous to the synthesis of the compound (Fereshteh Goli-Garmroodi et al., 2015).

Molecular Structure Analysis

The crystal structure of related compounds reveals significant insights into their geometric configurations, which can be pivotal in understanding the molecular structure of "3-(1-isopropyl-1H-imidazol-2-yl)-1-[2-(trifluoromethyl)benzoyl]piperidine". For example, a study detailing the structure of a benzothiazol and imidazol ring-containing compound could offer clues on the spatial arrangement and intermolecular interactions within similar compounds (S. Ö. Yıldırım et al., 2006).

Chemical Reactions and Properties

The chemical reactivity and properties of structurally related compounds provide a foundation for understanding the chemical behavior of "3-(1-isopropyl-1H-imidazol-2-yl)-1-[2-(trifluoromethyl)benzoyl]piperidine". Research into the synthesis and reactivity of imidazoline derivatives, for example, highlights the potential chemical pathways and interactions that could be relevant (Gaëlle Le Bihan et al., 1999).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, of compounds within this chemical class are crucial for their practical application and handling. Although specific data on "3-(1-isopropyl-1H-imidazol-2-yl)-1-[2-(trifluoromethyl)benzoyl]piperidine" is not available, insights can be drawn from similar compounds whose physical properties have been studied (David Crich and Mark E. Smith, 2001).